(1S,3R)-3-(Aminomethyl)-3-fluorocyclopentane-1-carboxylic acid;hydrochloride

• IUPAC Name: (1S,3R)-3-(aminomethyl)-3-fluorocyclopentane-1-carboxylic acid;hydrochloride
• InChI: InChI=1S/C7H12FNO2.ClH/c8-7(4-9)2-1-5(3-7)6(10)11;/h5H,1-4,9H2,(H,10,11);1H/t5-,7+;/m0./s1
• InChI Key: FUZPPWZDQKMIKH-VOLNJMMDSA-N
• Canonical SMILES: C1CC(CC1C(=O)O)(CN)F.Cl
• Isomeric SMILES: C1C[C@@](C[C@H]1C(=O)O)(CN)F.Cl
• Molecular Formula: C7H13ClFNO2
• Molecular Weight: 197.63 g/mol

Description

(1S,3R)-3-(Aminomethyl)-3-fluorocyclopentane-1-carboxylic acid;hydrochloride, also known as CPP-115, is a novel GABA aminotransferase (GABA-AT) inhibitor. GABA is an inhibitory neurotransmitter that plays a significant role in the central nervous system (CNS). The inhibition of GABA-AT increases the concentration of GABA, which leads to enhanced GABAergic neurotransmission. CPP-115 has gained attention in the scientific community due to its potential therapeutic applications in various CNS disorders.

Scientific Research Applications

PET Imaging Applications

The compound has been utilized in the synthesis and radiolabeling of cis stereoisomers, specifically for PET imaging agents. These agents, including the non-natural cyclic amino acids [(18F)9] and [(18F)28], showed promising results in cell assays and rat models for identifying tumor cells via amino acid transport systems, demonstrating high tumor to normal brain tissue ratios and blood-brain barrier permeability. These findings suggest potential applications in diagnosing and monitoring tumors (Pickel et al., 2020).

Antibacterial Agents

Research on pyridonecarboxylic acids has revealed the synthesis of compounds with significant antibacterial activity. These compounds, through structural modification, showed more effectiveness than some existing antibiotics, highlighting their potential as new antibacterial agents (Egawa et al., 1984).

Potential Antiviral Agents

The synthesis of carbocyclic guanosine analogues, featuring fluoro or hydroxy substituents, has been explored for their potential as antiviral agents. This research contributes to the development of novel compounds that could be effective against viral infections (Wachtmeister et al., 1999).

Anticancer Drug Development

Organotin(IV) complexes with amino acetate functionalized Schiff base have been synthesized and characterized for their cytotoxicity against various human tumor cell lines. These complexes demonstrated significant cytotoxic activity, indicating their potential as anticancer drugs (Basu Baul et al., 2009).

Enzymatic Synthesis Inhibition

Cycloleucine and its isomers have been identified as inhibitors of the enzymatic synthesis of S-adenosyl-L-methionine, a key metabolic process. These findings have implications for understanding metabolic pathways and developing inhibitors with therapeutic applications (Coulter et al., 1974).